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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Solvent Red 195 in
various organic solvents. The information is compiled to assist researchers, scientists, and
professionals in drug development and other fields where this dye is utilized. The data is
presented in a clear, tabular format for ease of comparison, and a general experimental
protocol for determining dye solubility is outlined.

Core Physicochemical Properties

Solvent Red 195, also known by its Colour Index name, is a bluish-red azo dye.[1] It is
recognized for its high thermal stability, good light and weather fastness, and bright coloration.
[2][3] Its primary applications include the coloring of various plastics such as polystyrene (PS),
polymethyl methacrylate (PMMA), acrylonitrile butadiene styrene (ABS), and polyethylene
terephthalate (PET).[2][4]

Quantitative Solubility Data

The solubility of Solvent Red 195 in a range of organic solvents at ambient temperature has
been reported across various sources. The following table summarizes this quantitative data. It
is important to note that solubility values can be influenced by the purity of both the dye and the
solvent, as well as minor variations in experimental conditions.
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. - Solubility (Approximate at
Organic Solvent Solubility (g/L) at 20°C

23°C)
Dichloromethane 37.1[5][6][7] 40[1]
Methylbenzene (Toluene) 2.7[41[5][6][7]
Styrene Monomer - 3.5[1]
Acetone 1.4[4][5][6][7]
Butyl Acetate 1.3[4][51061[7]
Ethyl Alcohol 0.8[5][6][7] <0.1[1]
Methyl Methacrylate - 0.5[1]

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of Solvent Red 195 are not
extensively detailed in the provided literature, a general methodology based on common
laboratory practices for dye solubility can be described. The gravimetric method is a
fundamental and widely used technique.[8]

Objective: To determine the saturation solubility of Solvent Red 195 in a specific organic
solvent at a given temperature.

Materials:

Solvent Red 195 powder

Selected organic solvent of analytical grade

Volumetric flasks

Analytical balance

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 um PTFE)
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e Glass vials with screw caps
e Oven
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of Solvent Red 195 to a
known volume of the organic solvent in a series of glass vials. The goal is to create a slurry
where undissolved dye is clearly visible.

o Equilibration: Seal the vials and place them in a constant temperature shaker or water bath
set to the desired temperature (e.g., 20°C). Agitate the samples for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved dye.

o Phase Separation: Allow the vials to rest at the constant temperature for a short period to let
the excess solid settle.

o Sampling and Filtration: Carefully draw a known volume of the supernatant using a syringe.
Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-
weighed vial. This step is critical to remove any undissolved micropatrticles.

e Solvent Evaporation: Place the vials containing the filtered saturated solution in an oven at a
temperature sufficient to evaporate the solvent without degrading the dye. A vacuum oven
can be used to facilitate evaporation at a lower temperature.

o Mass Determination: Once the solvent has completely evaporated, re-weigh the vials
containing the dried dye residue.

» Calculation: The solubility is calculated by dividing the mass of the dried dye by the volume
of the filtered solution.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a dye
using the gravimetric method.
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Solubility Determination Workflow

1. Prepare Supersaturated Solution
(Excess Dye in Solvent)

Y

2. Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Y

3. Allow Excess Solid to Settle

Y

4. Withdraw Supernatant
and Filter (e.g., 0.45 pm)

Y

5. Collect Known Volume
of Saturated Solution

Y

6. Evaporate Solvent

Y

7. Weigh Dried Dye Residue

Y

8. Calculate Solubility
(mass of dye / volume of solution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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